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Compound of Interest

Compound Name: Chlorocyclohexane-d11

Cat. No.: B037953 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and

synthesis of chlorocyclohexane-d11 (C₆D₁₁Cl), a deuterated isotopologue of

chlorocyclohexane. This compound serves as a valuable tool in various research and

development applications, particularly as an internal standard for mass spectrometry-based

quantitative analysis and as a tracer in mechanistic studies of organic reactions.

Core Chemical Properties
Chlorocyclohexane-d11 exhibits physical properties similar to its non-deuterated counterpart,

with the primary difference being its increased molecular weight due to the presence of eleven

deuterium atoms. This mass difference is fundamental to its application as an internal standard.
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Property Value Source

Molecular Formula C₆D₁₁Cl [1][2]

Molecular Weight 129.67 g/mol [1]

Boiling Point 142 °C (lit.) [1]

Melting Point -44 °C (lit.)

Density 1.091 g/mL at 25 °C

Isotopic Purity Typically ≥98 atom % D [1]

Synthesis of Chlorocyclohexane-d11
The most common and direct route for the synthesis of chlorocyclohexane-d11 is through the

free-radical chlorination of cyclohexane-d12. This method allows for the introduction of a single

chlorine atom onto the deuterated cyclohexane ring. Photochemical initiation is often employed

to generate the chlorine radicals necessary to start the chain reaction.

A specific method for this transformation involves the use of (dichloroiodo)benzene (PhICl₂) as

the chlorinating agent in the presence of a radical initiator under photochemical conditions. This

reagent offers a milder and more selective alternative to using chlorine gas directly.

Synthetic Pathway

Cyclohexane-d12 (C₆D₁₂)

Cyclohexyl-d11 Radical (C₆D₁₁•)
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Caption: Synthesis of Chlorocyclohexane-d11 from Cyclohexane-d12.

Experimental Protocol: Photochemical Chlorination
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This protocol is a generalized procedure based on known free-radical halogenation reactions

and the specific reagents cited for the synthesis of chlorocyclohexane-d11.[3]

Materials:

Cyclohexane-d12 (C₆D₁₂)

(Dichloroiodo)benzene (PhICl₂)

Anhydrous benzene

Inert gas (Argon or Nitrogen)

Washing solution (e.g., saturated sodium bicarbonate solution)

Drying agent (e.g., anhydrous magnesium sulfate)

Photoreactor or a flask equipped with a UV lamp

Procedure:

Reaction Setup: In a quartz reaction vessel, dissolve cyclohexane-d12 in anhydrous

benzene under an inert atmosphere of argon.

Addition of Reagent: Add (dichloroiodo)benzene to the solution. The molar ratio of

cyclohexane-d12 to (dichloroiodo)benzene should be optimized, but a slight excess of the

deuterated starting material is often used to minimize polychlorination.

Photochemical Reaction: Irradiate the reaction mixture with a UV lamp (e.g., a high-pressure

mercury lamp) at a controlled temperature, typically around 30 °C. The reaction progress can

be monitored by gas chromatography (GC) to observe the consumption of the starting

material and the formation of the product.

Workup: Once the reaction has reached the desired conversion, cool the mixture to room

temperature.

Quenching and Extraction: Wash the reaction mixture with a saturated aqueous solution of

sodium bicarbonate to remove any acidic byproducts, followed by a wash with brine.
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Drying and Concentration: Separate the organic layer, dry it over anhydrous magnesium

sulfate, filter, and concentrate the solvent under reduced pressure.

Purification: The crude product is then purified by fractional distillation or column

chromatography to yield pure chlorocyclohexane-d11.

Application: Use as an Internal Standard
A primary application of chlorocyclohexane-d11 is as an internal standard in quantitative

analytical methods, such as gas chromatography-mass spectrometry (GC-MS) or liquid

chromatography-mass spectrometry (LC-MS). Its chemical similarity to the non-deuterated

analyte (chlorocyclohexane) ensures similar behavior during sample preparation and analysis,

while its mass difference allows for its distinct detection by the mass spectrometer.

General Experimental Workflow
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Caption: Workflow for using Chlorocyclohexane-d11 as an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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